(2S)-2-(3-Ethyloxetan-3-yl)propan-1-amine

• IUPAC Name: (2S)-2-(3-ethyloxetan-3-yl)propan-1-amine
• InChI: InChI=1S/C8H17NO/c1-3-8(5-10-6-8)7(2)4-9/h7H,3-6,9H2,1-2H3/t7-/m1/s1
• InChI Key: NJHWATGKDCRHKD-SSDOTTSWSA-N
• Canonical SMILES: CCC1(COC1)C(C)CN
• Isomeric SMILES: CCC1(COC1)[C@H](C)CN
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol

Description

(2S)-2-(3-Ethyloxetan-3-yl)propan-1-amine, also known as Ethyloxetanamine, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. This molecule has a unique structure that makes it an interesting candidate for further research.

Mechanism of Action

The mechanism of action of (2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine is not fully understood, but it is believed to involve the disruption of bacterial and fungal cell membranes. This disruption leads to the leakage of intracellular contents and ultimately results in cell death.
Biochemical and physiological effects:
(2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further research. However, more studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

(2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine has several advantages for lab experiments, including its low toxicity and unique structure. However, its synthesis is complex and requires expertise in organic chemistry. Additionally, more studies are needed to fully understand its potential applications.

Future Directions

There are several future directions for research on (2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine. One potential direction is the development of new drugs based on its antibacterial and antifungal properties. Another potential direction is the synthesis of new polymers with unique properties using (2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine as a building block. Additionally, more studies are needed to fully understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of (2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine involves a multi-step process that requires expertise in organic chemistry. One of the most commonly used methods involves the reaction of 3-ethyloxetan-3-ol with (S)-1-chloro-2-propanol in the presence of a base such as potassium carbonate. The resulting product is then treated with an amine such as methylamine to yield (2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine.

Scientific Research Applications

(2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and polymer chemistry. In medicinal chemistry, (2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine has been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new drugs. In materials science, (2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine has been used as a building block for the synthesis of new polymers with unique properties. In polymer chemistry, (2S)-2-(3-Ethyloxetan-3-yl)propan-1-aminemine has been used as a monomer for the synthesis of polyethyloxetanamine, which has been shown to have excellent mechanical properties.